Cas no 1986404-69-6 (1-(5-Bromopyrimidin-2-yl)piperidin-4-amine dihydrochloride)

• Product Name: 1-(5-Bromopyrimidin-2-yl)piperidin-4-amine dihydrochloride
• CAS No: 1986404-69-6
• MF: C₉H₁₅BrCl₂N₄
• MW: 330.052198648453
• MDL: MFCD28055279
• CID: 4710189
• Update Time: 2025-06-25

1-(5-Bromopyrimidin-2-yl)piperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyrimidin-2-yl)piperidin-4-amine dihydrochloride
• 1-(5-Bromopyrimidin-2-yl)piperidin-4-amine dihydrochloride

• MDL： MFCD28055279
• Inchi： 1S/C9H13BrN4.2ClH/c10-7-5-12-9(13-6-7)14-3-1-8(11)2-4-14;;/h5-6,8H,1-4,11H2;2*1H
• InChI Key： HXTKFJLPPZOXDT-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)N1CCC(CC1)N.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 174
• Topological Polar Surface Area: 55

Additional information on 1-(5-Bromopyrimidin-2-yl)piperidin-4-amine dihydrochloride

Recent Advances in the Application of 1-(5-Bromopyrimidin-2-yl)piperidin-4-amine Dihydrochloride (CAS: 1986404-69-6) in Chemical Biology and Pharmaceutical Research

1-(5-Bromopyrimidin-2-yl)piperidin-4-amine dihydrochloride (CAS: 1986404-69-6) has emerged as a key intermediate in the synthesis of novel therapeutic agents, particularly in the field of kinase inhibitors and targeted cancer therapies. Recent studies have highlighted its role as a versatile building block for the development of small molecule inhibitors targeting various disease pathways. This research brief aims to summarize the latest findings regarding the synthesis, applications, and biological activities of this compound, providing valuable insights for researchers in the chemical biology and pharmaceutical sectors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 1-(5-Bromopyrimidin-2-yl)piperidin-4-amine dihydrochloride as a precursor in the synthesis of potent Bruton's tyrosine kinase (BTK) inhibitors. The research team successfully utilized this compound to develop a series of novel inhibitors showing promising activity against B-cell malignancies, with IC50 values in the low nanomolar range. The structural flexibility of the piperidine-4-amine moiety allowed for optimal interactions with the BTK active site, while the bromopyrimidine group served as an excellent handle for further derivatization.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the use of 1986404-69-6 as a starting material for developing novel antibacterial agents targeting DNA gyrase. The researchers synthesized a library of compounds by modifying the amine group of the piperidine ring, yielding several derivatives with significant activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). These findings suggest potential applications of this chemical scaffold in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, advances in the preparation of 1-(5-Bromopyrimidin-2-yl)piperidin-4-amine dihydrochloride have been achieved through improved catalytic methods. A 2023 study in Organic Process Research & Development described an optimized palladium-catalyzed coupling protocol that increased the yield of this intermediate to over 85% while reducing the formation of byproducts. This development is particularly significant for scale-up processes in pharmaceutical manufacturing, where consistent quality and high purity are essential requirements.

The compound's potential in central nervous system (CNS) drug discovery was highlighted in a recent Neuropharmacology study (2024), where researchers utilized 1986404-69-6 to develop novel sigma-1 receptor ligands. The resulting compounds demonstrated neuroprotective effects in cellular models of neurodegenerative diseases, suggesting possible therapeutic applications for conditions such as Alzheimer's and Parkinson's diseases. The bromopyrimidine moiety was found to be crucial for maintaining the optimal binding affinity to the sigma-1 receptor.

In conclusion, 1-(5-Bromopyrimidin-2-yl)piperidin-4-amine dihydrochloride (CAS: 1986404-69-6) continues to demonstrate significant value as a versatile chemical building block in pharmaceutical research. Its applications span multiple therapeutic areas, from oncology to infectious diseases and CNS disorders. The recent advancements in its synthetic accessibility and biological applications position this compound as an important tool for medicinal chemists working on next-generation therapeutics. Future research directions may focus on exploring its potential in additional target classes and further optimizing its physicochemical properties for enhanced drug-like characteristics.